Cas no 85063-71-4 (4-Bromo-1-isothiocyanato-2-nitrobenzene)

• Product Name: 4-Bromo-1-isothiocyanato-2-nitrobenzene
• CAS No: 85063-71-4
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• CID: 5305413
• Update Time: 2026-03-10

4-Bromo-1-isothiocyanato-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-isothiocyanato-2-nitrobenzene

• Inchi： 1S/C7H3BrN2O2S/c8-5-1-2-6(9-4-13)7(3-5)10(11)12/h1-3H
• InChI Key： WVFJDBAYDDYPQF-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=C(Br)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.74±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 60 °C(Solvent: Hexane)
• Boiling Point: 363.7±32.0 °C(Predicted)

Additional information on 4-Bromo-1-isothiocyanato-2-nitrobenzene

Introduction to 4-Bromo-1-isothiocyanato-2-nitrobenzene (CAS No. 85063-71-4)

4-Bromo-1-isothiocyanato-2-nitrobenzene, with the CAS number 85063-71-4, is a versatile organic compound that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique functional groups, including a bromine atom, an isothiocyanate group, and a nitro group, which collectively contribute to its diverse chemical reactivity and potential applications.

The structure of 4-Bromo-1-isothiocyanato-2-nitrobenzene consists of a benzene ring substituted with a bromine atom at the 4-position, an isothiocyanate group at the 1-position, and a nitro group at the 2-position. The presence of these functional groups imparts specific chemical properties that make it a valuable reagent in various synthetic transformations and biological studies.

In recent years, the use of 4-Bromo-1-isothiocyanato-2-nitrobenzene has been explored in several research areas. One of the key applications is in the synthesis of bioactive molecules. The isothiocyanate group can react with primary amines to form thioureas, which are known for their biological activities, including antimicrobial, antifungal, and anticancer properties. This makes 4-Bromo-1-isothiocyanato-2-nitrobenzene an important intermediate in the development of novel therapeutic agents.

The bromine atom in 4-Bromo-1-isothiocyanato-2-nitrobenzene provides additional synthetic flexibility. Brominated compounds are often used as precursors in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are crucial for constructing complex organic molecules and have wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The nitro group in 4-Bromo-1-isothiocyanato-2-nitrobenzene can be reduced to an amino group under appropriate conditions. This transformation is particularly useful for introducing amine functionalities into molecules, which can then be further modified to create a wide array of derivatives. The ability to perform such transformations efficiently and selectively is essential for optimizing the properties of target compounds.

In addition to its synthetic utility, 4-Bromo-1-isothiocyanato-2-nitrobenzene has been studied for its potential biological activities. Research has shown that compounds containing isothiocyanate groups can exhibit potent anticancer effects by inducing apoptosis and inhibiting cell proliferation. The bromine and nitro substituents may also contribute to these activities by influencing the compound's lipophilicity and electronic properties.

The latest studies have focused on understanding the mechanisms by which 4-Bromo-1-isothiocyanato-2-nitrobenzene interacts with biological systems. For instance, molecular docking simulations have been used to predict the binding modes of this compound with specific protein targets. These simulations provide valuable insights into the structure-activity relationships (SAR) and help guide the design of more effective derivatives.

In conclusion, 4-Bromo-1-isothiocyanato-2-nitrobenzene (CAS No. 85063-71-4) is a multifaceted compound with significant potential in both synthetic chemistry and biological research. Its unique combination of functional groups makes it a valuable reagent for developing new materials and therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various industrial and scientific purposes.